Cas no 338956-20-0 (2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE)

• Product Name: 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• CAS No: 338956-20-0
• MF: C₁₈H₁₈F₃NO₅S
• MW: 417.399434566498
• CID: 5155936
• Update Time: 2025-11-07

2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• 2-hydroxy-3-(4-methoxybenzenesulfonyl)-2-methyl-N-[4-(trifluoromethyl)phenyl]propanamide
• 2-hydroxy-3-(4-methoxyphenyl)sulfonyl-2-methyl-N-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C18H18F3NO5S/c1-17(24,11-28(25,26)15-9-7-14(27-2)8-10-15)16(23)22-13-5-3-12(4-6-13)18(19,20)21/h3-10,24H,11H2,1-2H3,(H,22,23)
• InChI Key： STVSIOWSTCXZKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CC(C(NC1C=CC(C(F)(F)F)=CC=1)=O)(C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 633
• XLogP3: 2.5
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE

Research Briefing on 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE (CAS: 338956-20-0)

In recent years, the compound 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE (CAS: 338956-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The unique structural features of this compound, including the trifluoromethylphenyl and methoxyphenylsulfonyl moieties, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One key area of investigation is its role as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Preliminary in vitro and in vivo studies suggest that 338956-20-0 exhibits potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight its potential as a safer alternative for treating chronic inflammatory conditions.

Another notable aspect of research on 338956-20-0 involves its pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Additionally, molecular docking simulations have provided insights into its binding interactions with target proteins, further validating its therapeutic potential.

Recent preclinical trials have explored the efficacy of 338956-20-0 in animal models of rheumatoid arthritis and other autoimmune disorders. Results demonstrate significant reductions in pro-inflammatory cytokines and markers of tissue damage, suggesting its potential as a disease-modifying agent. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its application for neuroinflammatory conditions, such as multiple sclerosis and Alzheimer's disease.

Despite these promising findings, challenges remain in the clinical translation of 338956-20-0. Issues such as optimal dosing regimens, long-term safety, and potential drug-drug interactions require further investigation. Ongoing research aims to address these gaps through comprehensive toxicology studies and phase I clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable therapeutic agent.

In conclusion, 2-HYDROXY-3-[(4-METHOXYPHENYL)SULFONYL]-2-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE (CAS: 338956-20-0) represents a promising candidate for the treatment of inflammatory and autoimmune diseases. Its unique chemical structure, combined with robust preclinical data, underscores its potential to address unmet medical needs. Future research will be critical in translating these findings into clinical applications, paving the way for novel therapeutic interventions.